Cas no 16837-09-5 (4(1H)-Pyrimidinone,6-amino-2,3-dihydro-1-propyl-2-thioxo-)

• Product name: 4(1H)-Pyrimidinone,6-amino-2,3-dihydro-1-propyl-2-thioxo-
• CAS No: 16837-09-5
• MF: C₁₈H₁₆N₂
• MW: 260.33304
• CID: 198554
• PubChem ID: 816920

4(1H)-Pyrimidinone,6-amino-2,3-dihydro-1-propyl-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone,6-amino-2,3-dihydro-1-propyl-2-thioxo-
• 1-propyl-1H-pyrazol-5-amine
• 1-Propyl-5-amino-pyrazol
• 1-Propyl-6-amino-thiouracil
• 1-propylpyrazole-5-ylamine
• 2-propyl-2H-pyrazol-3-ylamine
• 6-amino-1-propyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one
• AC1LLIFC
• AC1Q2XZF
• SBB007271
• SureCN2340816
• 6-amino-1-propyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• AB-323/25048055
• NCIOpen2_001796
• 6-amino-1-propyl-2-sulfanylidenepyrimidin-4-one
• NSC101993
• DTXSID80937481
• NSC-101993
• 6-Amino-4-hydroxy-1-propylpyrimidine-2(1H)-thione
• AKOS006280213
• 16837-09-5

• Inchi： InChI=1S/C7H11N3OS/c1-2-3-10-5(8)4-6(11)9-7(10)12/h4H,2-3,8H2,1H3,(H,9,11,12)
• InChI Key： SMHJPGXXWFYLLL-UHFFFAOYSA-N
• SMILES： NC1N(CCC)C(=S)NC(=O)C=1

Computed Properties

• Exact Mass: 185.06243
• Monoisotopic Mass: 185.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.4Ų
• XLogP3: 0.2

Experimental Properties

• PSA: 58.36
• LogP: 1.47930